1-(2,5-Dimethoxy-4-nitrophenyl)ethanone

• CAS No.: 70313-21-2
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.2 g/mol
• IUPAC Name: 1-(2,5-dimethoxy-4-nitrophenyl)ethanone
• InChI: InChI=1S/C10H11NO5/c1-6(12)7-4-10(16-3)8(11(13)14)5-9(7)15-2/h4-5H,1-3H3
• InChI Key: CJOQYAAZHIEKPX-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=C(C=C1OC)[N+](=O)[O-])OC

Description

1-(2,5-Dimethoxy-4-nitrophenyl)ethanone is a nitro-substituted acetophenone derivative characterized by methoxy groups at the 2- and 5-positions and a nitro group at the 4-position of the aromatic ring. Its molecular formula is C₁₀H₁₁NO₅ (molecular mass: 225.20 g/mol) .

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound Name	Substituents	Molecular Formula	Melting Point (°C)	Key Features
1-(2,5-Dimethoxy-4-nitrophenyl)ethanone	2,5-OCH₃; 4-NO₂	C₁₀H₁₁NO₅	Not reported	High nitro-group reactivity
1-(4,5-Dimethoxy-2-nitrophenyl)ethanone	4,5-OCH₃; 2-NO₂	C₁₀H₁₁NO₅	135–137	Steric hindrance at 2-NO₂
1-(2,5-Dihydroxy-3-nitrophenyl)ethanone	2,5-OH; 3-NO₂	C₈H₇NO₅	Not reported	Enhanced solubility via -OH
1-(3-Fluoro-4-hydroxy-5-nitrophenyl)ethanone	3-F; 4-OH; 5-NO₂	C₈H₆FNO₄	Not reported	Electrophilic reactivity from F